Cas no 868972-92-3 (N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}cyclohexanecarboxamide)

N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}cyclohexanecarboxamide structure

868972-92-3 structure

Product Name:N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}cyclohexanecarboxamide

CAS No:868972-92-3

MF:C₁₈H₂₁FN₄O₂S₂

MW:408.513344526291

CID:5823646

PubChem ID:7190955

Update Time:2023-11-21

N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

- Cyclohexanecarboxamide, N-[5-[[2-[[(4-fluorophenyl)methyl]amino]-2-oxoethyl]thio]-1,3,4-thiadiazol-2-yl]-
- 868972-92-3
- SR-01000016373
- N-[5-[2-[(4-fluorophenyl)methylamino]-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide
- N-(5-((2-((4-fluorobenzyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide
- AKOS024612989
- F1838-0083
- N-{5-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}cyclohexanecarboxamide
- SR-01000016373-1
- N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}cyclohexanecarboxamide
- Inchi： 1S/C18H21FN4O2S2/c19-14-8-6-12(7-9-14)10-20-15(24)11-26-18-23-22-17(27-18)21-16(25)13-4-2-1-3-5-13/h6-9,13H,1-5,10-11H2,(H,20,24)(H,21,22,25)
- InChI Key： PDZFUWCUTFWGJR-UHFFFAOYSA-N
- SMILES： C1(C(NC2=NN=C(SCC(NCC3=CC=C(F)C=C3)=O)S2)=O)CCCCC1

Computed Properties

Exact Mass: 408.10899643g/mol
Monoisotopic Mass: 408.10899643g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 27
Rotatable Bond Count: 7
Complexity: 500
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 138Å²

Experimental Properties

Density: 1.36±0.1 g/cm3(Predicted)
pka: 9.08±0.50(Predicted)

N-{5-({(4-fluorophenyl)methylcarbamoyl}methyl)sulfanyl-1,3,4-thiadiazol-2-yl}cyclohexanecarboxamide Pricemore >>

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Life Chemicals	F1838-0083-2μmol	N-{5-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}cyclohexanecarboxamide	868972-92-3	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1838-0083-5μmol	N-{5-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}cyclohexanecarboxamide	868972-92-3	90%+	5μl	$63.0	2023-05-17
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Life Chemicals	F1838-0083-20μmol	N-{5-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}cyclohexanecarboxamide	868972-92-3	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1838-0083-1mg	N-{5-[({[(4-fluorophenyl)methyl]carbamoyl}methyl)sulfanyl]-1,3,4-thiadiazol-2-yl}cyclohexanecarboxamide	868972-92-3	90%+	1mg	$54.0	2023-05-17
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